Cas no 18297-87-5 (Trisiloxane, 1-chloro-1,1,3,3,5,5,5-heptamethyl-)

• Product Name: Trisiloxane, 1-chloro-1,1,3,3,5,5,5-heptamethyl-
• CAS No: 18297-87-5
• MF: C₇H₂₁ClO₂Si₃
• MW: 256.949944257736
• CID: 1376497
• PubChem ID: 11054295
• Update Time: 2025-04-20

Trisiloxane, 1-chloro-1,1,3,3,5,5,5-heptamethyl- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane, 1-chloro-1,1,3,3,5,5,5-heptamethyl-
• chloro-[dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilane
• DTXSID60453553
• 18297-87-5
• chloroheptamethyltrisiloxane
• SCHEMBL8846179

• Inchi： 1S/C7H21ClO2Si3/c1-11(2,3)9-13(6,7)10-12(4,5)8/h1-7H3
• InChI Key： AXVLEAGVEXMEGF-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 256.05383
• Monoisotopic Mass: 256.0537872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46